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Abstract
4-Valerylphenol, also known as 4'-hydroxyvalerophenone, is an acylphenol that serves as a

versatile intermediate in organic synthesis and a key building block in the development of novel

therapeutic agents. Its structure, combining a hydrophilic phenolic group with a moderately

lipophilic pentanoyl chain, provides a unique scaffold for modulating the pharmacokinetic and

pharmacodynamic properties of drug candidates. This technical guide offers an in-depth

exploration of the chemical structure, physicochemical properties, synthesis, and analytical

characterization of 4-Valerylphenol. Furthermore, it discusses its applications in drug

discovery, grounded in established medicinal chemistry principles, and provides essential

safety and handling protocols for laboratory use.

Introduction: The Strategic Importance of Phenolic
Scaffolds in Drug Design
Phenolic compounds are foundational motifs in a vast number of biologically active molecules

and approved pharmaceuticals.[1][2] The hydroxyl group can act as a critical hydrogen bond

donor and acceptor, anchoring ligands to their biological targets. However, the phenol moiety is

often susceptible to rapid phase II metabolism (glucuronidation or sulfation), leading to poor

oral bioavailability and short half-life, which presents a significant challenge in drug

development.[1][2] Acylphenols, such as 4-Valerylphenol, represent a strategically important
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subclass. The introduction of an acyl group modulates the electronic properties of the phenolic

ring and introduces an additional point for synthetic diversification. Understanding the nuanced

characteristics of 4-Valerylphenol is therefore crucial for medicinal chemists aiming to optimize

phenolic scaffolds for enhanced therapeutic efficacy.[1]

Chemical Structure and Physicochemical Properties
The molecular architecture of 4-Valerylphenol dictates its chemical behavior and potential

biological interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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